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Compound of Interest

Compound Name: Oxcarbazepine-d4

Cat. No.: B016642 Get Quote

An In-depth Technical Guide to the Safety and Handling of Oxcarbazepine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Oxcarbazepine-
d4, a deuterated analog of the anticonvulsant drug Oxcarbazepine. The information is intended

to ensure safe laboratory practices and proper management of this compound in a research

and development setting.

Compound Identification and Properties
Oxcarbazepine-d4 is a stable isotope-labeled form of Oxcarbazepine, used as an internal

standard in clinical mass spectrometry and for therapeutic drug monitoring.[1] The deuteration

can potentially affect the pharmacokinetic and metabolic profiles of the drug.[1]

Table 1: Chemical and Physical Properties
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Property Value Source

Chemical Name

10,11-dihydro-11-oxo-5H-

dibenz[b,f]azepine-1,2,3,4-d4-

5-carboxamide

[2]

CAS Number 1134188-71-8 [2]

Molecular Formula C₁₅²H₄H₈N₂O₂ [3]

Molecular Weight 256.29 g/mol [3]

Purity >95% (HPLC) [3]

Appearance
Off-white to slightly brown or

red solid/liquid
[4][5]

Solubility Water: < 0.1 g/L [6]

Safety Data Sheet (SDS) Summary
The following information is a summary of the key safety data for Oxcarbazepine-d4.

Hazard Identification
Oxcarbazepine-d4 is classified as hazardous under the Globally Harmonized System (GHS).

[2]

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[2]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[2]

Signal Word: Warning[2]

Hazard Pictogram: GHS07 (Exclamation Mark)[2]
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Toxicological Information
The primary health risks are associated with acute toxicity upon ingestion, skin contact, or

inhalation.[2] While specific chronic toxicity data for the d4-labeled compound is limited,

information for the parent compound, Oxcarbazepine, suggests potential for developmental

toxicity based on animal studies.[7]

Table 2: Acute Toxicity Data

Route Species Value Compound Source

Oral (TDLO) Human 73 mg/kg
Oxcarbazepine-

d4
[2]

Oral (TDLO) Human - child 21.1 mg/kg
Oxcarbazepine-

d4
[2]

Intraperitoneal

(TDLO)
Mouse 11.8 mg/kg

Oxcarbazepine-

d4
[2]

Oral (LD50) Rat

> 300 – ≤ 2000

mg/kg

(estimated)

Oxcarbazepine [6]

TDLO: Lowest published toxic dose LD50: Median lethal dose

Commonly observed adverse effects in cases of overexposure to Oxcarbazepine include

dizziness, drowsiness, nausea, vomiting, ataxia, and headache.[8][9] Severe outcomes are

infrequent but can include hyponatremia (low sodium in the blood), coma, and in rare cases,

death, particularly in intentional overdoses.[8][9]

Handling and Storage Precautions
Strict adherence to safety protocols is essential when handling Oxcarbazepine-d4.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/29995m.pdf
https://www.in.gov/fssa/thehub/files/oxacarbazepine_tablet.pdf
https://cdn.caymanchem.com/cdn/msds/29995m.pdf
https://cdn.caymanchem.com/cdn/msds/29995m.pdf
https://cdn.caymanchem.com/cdn/msds/29995m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600668_2.0_SDS_EN.pdf?ref=1717478357
https://www.ncbi.nlm.nih.gov/books/NBK482313/
https://www.researchgate.net/publication/284754962_Thirteen_years_of_oxcarbazepine_exposures_reported_to_US_poison_centers_2000_to_2012
https://www.ncbi.nlm.nih.gov/books/NBK482313/
https://www.researchgate.net/publication/284754962_Thirteen_years_of_oxcarbazepine_exposures_reported_to_US_poison_centers_2000_to_2012
https://www.benchchem.com/product/b016642?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29995m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure good general exhaustion at the workplace.[2]

An eyewash station and safety shower should be readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side shields are recommended.[4]

Hand Protection: Wear appropriate chemical-resistant gloves. The exact breakthrough time

of the glove material should be confirmed with the manufacturer.[2]

Skin and Body Protection: A lab coat is recommended.[4] For larger quantities, additional

protective clothing may be necessary to prevent skin exposure.[10]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate filter should be used.[4]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[4][10]

Avoid breathing dust, fumes, or vapors.[2]

Wash hands thoroughly after handling the material, and before eating, drinking, or smoking.

[4][5]

Observe good industrial hygiene practices.[4]

Storage Conditions
Store in a tightly closed container.[2]

Recommended storage temperature is -20°C.[3]

Keep in a dry, cool, and well-ventilated place.[10]

Protect from light.[4]

Experimental Protocols and Methodologies
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Detailed, step-by-step experimental protocols for the safety assessment of Oxcarbazepine-d4
are not publicly available. The toxicological data presented in the Safety Data Sheets are

typically generated using standardized OECD (Organisation for Economic Co-operation and

Development) or equivalent guidelines for chemical safety testing. These methodologies

involve controlled administration of the substance to laboratory animals to determine dose-

response relationships for acute toxicity.

Mechanism of Action: Signaling Pathway
The primary pharmacological activity of Oxcarbazepine is exerted through its active metabolite,

licarbazepine (MHD).[8][11] The main mechanism of action involves the blockade of voltage-

sensitive sodium channels.[8][11][12] This action stabilizes hyperexcited neuronal membranes,

inhibits high-frequency repetitive neuronal firing, and reduces the propagation of synaptic

impulses.[11][13] Modulation of potassium and calcium channels may also contribute to its

anticonvulsant effects.[11][12][14]
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Caption: Mechanism of action of Oxcarbazepine and its active metabolite (MHD).

First Aid and Emergency Procedures
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After Inhalation: Move the person to fresh air. If symptoms persist, call a physician.

After Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation or a

rash occurs, seek medical advice.

After Eye Contact: Rinse opened eyes for several minutes under running water. If irritation

persists, get medical attention.[2][4]

After Swallowing: Rinse mouth. Immediately call a poison control center or doctor. Do not

induce vomiting.[7]

Disposal Considerations
Dispose of waste material in accordance with all applicable local, regional, national, and

international regulations. Incineration of waste at an approved facility is recommended.[4] Do

not allow the product to enter sewers or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-oxcarbazepine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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